3-(6-Chloro-3-pyridyl)-4,4,4-trifluoro-3-hydroxybutanenitrile

Specification

• Molecular Formula: C9H6ClF3N2O
• Molecular Weight: 250.60 g/mol
• IUPAC Name: 3-(6-chloropyridin-3-yl)-4,4,4-trifluoro-3-hydroxybutanenitrile
• Standard InChI: InChI=1S/C9H6ClF3N2O/c10-7-2-1-6(5-15-7)8(16,3-4-14)9(11,12)13/h1-2,5,16H,3H2
• Standard InChI Key: RWFQRQUBNSGJMC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1C(CC#N)(C(F)(F)F)O)Cl

Introduction

3-(6-Chloro-3-pyridyl)-4,4,4-trifluoro-3-hydroxybutanenitrile is a complex organic compound with a molecular formula of C9H6ClF3N2O and a molecular weight of 250.60 g/mol. It is primarily used for research and development purposes. This compound combines a pyridyl ring with a trifluoromethyl group and a hydroxyl group, making it a versatile intermediate in organic synthesis.

Synthesis and Applications

The synthesis of 3-(6-Chloro-3-pyridyl)-4,4,4-trifluoro-3-hydroxybutanenitrile typically involves the reaction of a chlorinated pyridine derivative with a trifluoromethylated hydroxybutanenitrile precursor. The exact synthesis route may vary depending on the availability of starting materials and desired yield.

This compound is primarily used in research for its potential applications in pharmaceuticals and agrochemicals due to its unique functional groups, which can be modified to produce a variety of bioactive molecules.

Safety and Handling

Given its chemical structure, 3-(6-Chloro-3-pyridyl)-4,4,4-trifluoro-3-hydroxybutanenitrile should be handled with caution. It is recommended to follow standard laboratory safety protocols, including the use of personal protective equipment (PPE) and working in a well-ventilated area. The compound is classified for R&D use only, and its handling should comply with local regulations regarding hazardous materials.